Cas no 940205-13-0 ((E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid)
(E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid
- 4-((4-(Butylcarbamoyl)phenyl)amino)-4-oxobut-2-enoic acid
- (2E)-3-{[4-(butylcarbamoyl)phenyl]carbamoyl}prop-2-enoic acid
- 940205-13-0
- 4-(4-((butylamino)carbonyl)anilino)-4-oxo-2-butenoic acid
- (E)-4-[4-(butylcarbamoyl)anilino]-4-oxobut-2-enoic acid
- AKOS000319768
- (2E)-4-({4-[(butylamino)carbonyl]phenyl}amino)-4-oxobut-2-enoic acid
- STL067815
- (2E)-4-{[4-(butylcarbamoyl)phenyl]amino}-4-oxobut-2-enoic acid
- (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid
-
- MDL: MFCD09435252
- Inchi: 1S/C15H18N2O4/c1-2-3-10-16-15(21)11-4-6-12(7-5-11)17-13(18)8-9-14(19)20/h4-9H,2-3,10H2,1H3,(H,16,21)(H,17,18)(H,19,20)/b9-8+
- InChI Key: HLDINYNCGCPLJC-CMDGGOBGSA-N
- SMILES: O=C(C1C=CC(=CC=1)NC(/C=C/C(=O)O)=O)NCCCC
Computed Properties
- Exact Mass: 290.12665706g/mol
- Monoisotopic Mass: 290.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 95.5Ų
(E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 025969-500mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid |
940205-13-0 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 025969-1g |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid |
940205-13-0 | 1g |
4973CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 025969-1g |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid |
940205-13-0 | 1g |
4973.0CNY | 2021-07-05 | ||
| TRC | B900570-5mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoicacid |
940205-13-0 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B900570-10mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoicacid |
940205-13-0 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B900570-50mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoicacid |
940205-13-0 | 50mg |
$ 115.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 025969-500mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid |
940205-13-0 | 500mg |
3233.0CNY | 2021-07-13 | ||
| A2B Chem LLC | AX17931-500mg |
(E)-4-{4-[(Butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid |
940205-13-0 | 500mg |
$285.00 | 2024-07-18 |
(E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid
Chemical Profile of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic Acid (CAS No. 940205-13-0)
(E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid, identified by its CAS number 940205-13-0, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of β-keto acids and features a unique structural motif that makes it a valuable intermediate in the development of bioactive molecules.
The molecular structure of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid consists of a conjugated system comprising an α,β-unsaturated carbonyl group and an anilino moiety linked through a butylamino carbonyl bridge. This configuration imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups in its framework allows for diverse functionalization strategies, which are crucial for optimizing pharmacokinetic and pharmacodynamic properties.
In recent years, there has been growing interest in this compound due to its potential role in the synthesis of novel therapeutic agents. Specifically, the anilino group serves as a key pharmacophore, often involved in interactions with biological targets such as enzymes and receptors. Researchers have leveraged this property to explore its utility in designing inhibitors for various diseases, including metabolic disorders and inflammatory conditions.
One of the most compelling aspects of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid is its ability to undergo Michael additions and condensation reactions, which are fundamental transformations in organic synthesis. These reactions enable the facile construction of more complex molecules, such as peptidomimetics and heterocyclic compounds. The compound's compatibility with various synthetic protocols makes it an attractive choice for both academic laboratories and industrial research teams aiming to develop next-generation pharmaceuticals.
Recent studies have highlighted the compound's significance in the context of drug discovery. For instance, researchers have demonstrated its use as a precursor in the synthesis of non-peptide analogs that mimic the activity of natural bioactive peptides. These analogs are particularly valuable for targeting diseases where peptide-based therapies face limitations, such as poor oral bioavailability or rapid degradation. The structural features of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid facilitate modifications that enhance stability and improve pharmacological profiles.
The β-keto acid moiety in this compound is also noteworthy for its potential in generating enantiomerically pure compounds through asymmetric synthesis. Enantioselective methods are increasingly important in drug development, as the biological activity of many therapeutic agents is highly dependent on their stereochemistry. By incorporating chiral auxiliaries or catalysts, chemists can harness the reactivity of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid to produce enantiomerically enriched derivatives with enhanced therapeutic efficacy.
From a practical standpoint, the availability of CAS No. 940205-13-0 ensures that researchers have access to a well-characterized starting material for their investigations. High-quality chemical suppliers provide detailed specifications, including purity levels and spectroscopic data, which are essential for reproducible synthetic outcomes. This reliability is particularly important in collaborative research projects where consistency across different laboratories is critical.
The compound's applications extend beyond pharmaceuticals into agrochemicals and materials science. For example, its structural framework can be modified to create novel ligands for metal-based catalysts or to design advanced polymers with tailored properties. Such interdisciplinary uses underscore the versatility of (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid and highlight its broader scientific relevance.
In conclusion, (E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoic acid (CAS No. 940205-13-0) represents a fascinating chemical entity with multifaceted applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new methodologies and targets, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation across multiple disciplines.
940205-13-0 ((E)-4-{4-(Butylamino)carbonylanilino}-4-oxo-2-butenoicacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)